Cas no 60796-63-6 ((9xi,14xi)-stigmast-7-en-3-yl beta-D-glucopyranoside)

• Product Name: (9xi,14xi)-stigmast-7-en-3-yl beta-D-glucopyranoside
• CAS No: 60796-63-6
• MF: C₃₅H₆₀O₆
• MW: 576.847311973572
• CID: 1622185
• PubChem ID: 181291
• Update Time: 2025-04-21

(9xi,14xi)-stigmast-7-en-3-yl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (9xi,14xi)-stigmast-7-en-3-yl beta-D-glucopyranoside
• Stigmast-7-en-3-yl hexopyranoside
• DTXSID00976271
• 60796-63-6
• Stigma-7-en-3beta-glucoside

• Inchi： 1S/C35H60O6/c1-7-22(20(2)3)9-8-21(4)26-12-13-27-25-11-10-23-18-24(14-16-34(23,5)28(25)15-17-35(26,27)6)40-33-32(39)31(38)30(37)29(19-36)41-33/h11,20-24,26-33,36-39H,7-10,12-19H2,1-6H3/t21-,22-,23?,24?,26-,27?,28?,29-,30-,31+,32-,33-,34+,35-/m1/s1
• InChI Key： XWPUVGRUJWXYTP-MNLIYSCFSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C1CC[C@@]2(C)C(C1)CC=C1C2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CCC21

Computed Properties

• Exact Mass: 576.43898963g/mol
• Monoisotopic Mass: 576.43898963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 99.4Ų